Ethyl-quinolin-3-ylmethyl-amine
Cat. No. B8663382
M. Wt: 186.25 g/mol
InChI Key: JMKSFFPASMGLBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[CH3:1][CH2:2][NH2:3].[n:4]1[cH:5][c:6]([CH:14]=[O:15])[cH:7][c:8]2[cH:9][cH:10][cH:11][cH:12][c:13]12>>[CH3:1][CH2:2][NH:3][CH2:14][c:6]1[cH:5][n:4][c:13]2[c:8]([cH:7]1)[cH:9][cH:10][cH:11][cH:12]2
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCN
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=Cc1cnc2ccccc2c1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCNCc1cnc2ccccc2c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
